4,6-Dichloro-2-iodopyrimidine

• IUPAC Name: 4,6-dichloro-2-iodopyrimidine
• InChI: InChI=1S/C4HCl2IN2/c5-2-1-3(6)9-4(7)8-2/h1H
• InChI Key: YMVNHXZFDQSCRK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(N=C1Cl)I)Cl
• Molecular Formula: C4HCl2IN2
• Molecular Weight: 274.87 g/mol
• CAS No.: 1266105-16-1

Description

4,6-Dichloro-2-iodopyrimidine is a chemical compound with the molecular formula C4HCl2IN2. It is used as a reagent in the synthesis of various pharmaceutical compounds.

Synthesis Analysis

The synthesis of this compound involves various methods. One approach involves the use of organolithium reagents. Another method involves the reaction of 4,6-dichloro-2-(methylthio)pyrimidine with MeONa in MeOH. More detailed synthetic approaches can be found in the referenced literature.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms and four carbon atoms. The ring is substituted at the 4th and 6th positions with chlorine atoms and at the 2nd position with an iodine atom.

Chemical Reactions Analysis

The chemical reactions involving this compound are diverse. For instance, it can react with N-methylpiperazine in ethanol at 70–80°C to give 2,4-bis-(4’-methylpiperazin-1’-yl)pyrimidine. More detailed chemical reactions can be found in the referenced literature.

Physical and Chemical Properties Analysis

The molecular weight of this compound is approximately 274.875 Da. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthesis and Medicinal Chemistry

4,6-Dichloro-2-iodopyrimidine serves as a crucial intermediate in the synthesis of various pharmacologically significant compounds. For instance, it is employed in the preparation of mono and bis-alkynylpyrimidine derivatives via the Sonogashira cross-coupling reaction. These derivatives have demonstrated notable cytostatic activity, highlighting the compound's role in cancer research and treatment development (Hocková et al., 2004). Additionally, 4,6-dichloro-2-(methylthio)-5-nitropyrimidine, a derivative of this compound, has been utilized as a building block in the efficient synthesis of olomoucine, showcasing its utility in the regiocontrolled synthesis of purines and related scaffolds (Hammarström et al., 2002).

Process Chemistry

In the realm of process chemistry, this compound-related compounds play a vital role. The synthesis of 4,6-dihydroxy-2-methylpyrimidine, a potential precursor in the pharmaceutical and explosive industries, involves this compound. The study of process chemistry in this context has led to the development of an economic process for production, providing valuable insights into large-scale manufacturing and quality control (Patil et al., 2008).

Self-Assembly and Molecular Structure

Research has also delved into the self-assembly and structural aspects of this compound and its derivatives. Studies on compounds like 2-amino-4,6-dichloropyrimidine have explored their self-assembly properties in nonpolar solvents, revealing insights into molecular interactions and aggregate structures, essential for understanding the compound's behavior in various environments (Rospenk & Koll, 2007).

Innovative Synthesis Methods

This compound has facilitated the development of novel and efficient synthesis methods. For example, a catalyst-free microwave-assisted synthesis method for 4,6-disubstituted 2-methylthiopyrimidines has been reported, demonstrating the compound's versatility and potential for rapid and efficient synthesis processes (Thomann et al., 2015).

Mechanism of Action

Target of Action

It’s known that pyrimidine derivatives, which include 4,6-dichloro-2-iodopyrimidine, have a broad range of pharmacological applications .

Mode of Action

This compound has been found to inhibit the replication of a broad range of viruses such as members of the Herpes, Picorna, and Pox groups . This represents a unique and very attractive mechanism of action for new antiviral drugs, especially in combination with other antiviral agents with the aim to suppress resistance development .

Biochemical Pathways

For instance, some pyrimidine derivatives act as dihydrofolate reductase (DHFR) inhibitors, inhibitors of tetrahydrobiopterin synthesis, regulators of pain sensitivity and persistence, compounds which suppress accumulation of cytokine-induced NF-κB, inhibitors of EGFR and Her-2 tyrosine kinases and cyclin-dependent kinases as potential drug candidates for cancer therapy .

Result of Action

It’s known that this compound inhibits the replication of a broad range of viruses .

Action Environment

It’s known that the compound may cause respiratory irritation, skin irritation, and serious eye irritation . Therefore, it’s recommended to use it only outdoors or in a well-ventilated area, avoid breathing its dust/fumes, and wear protective gloves, clothing, and eye/face protection .

Safety and Hazards

4,6-Dichloro-2-iodopyrimidine may cause respiratory irritation, skin irritation, and serious eye irritation. It is recommended to use only in a well-ventilated area, avoid breathing dust/fumes, and wear protective equipment.

Future Directions

While specific future directions for 4,6-Dichloro-2-iodopyrimidine were not found in the search results, pyrimidines in general have a wide range of applications in pharmaceuticals and are the subject of ongoing research.

Biochemical Analysis

Biochemical Properties

4,6-Dichloro-2-iodopyrimidine plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with enzymes such as tyrosine kinases and DNA topoisomerases. These interactions are crucial as they can influence the phosphorylation of proteins and the unwinding of DNA, respectively. The compound’s ability to bind to these enzymes suggests that it may act as an inhibitor or modulator of their activity, thereby affecting various biochemical pathways .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can modulate the activity of signaling molecules such as mitogen-activated protein kinases (MAPKs), which play a critical role in cell growth and differentiation. Additionally, this compound can alter the expression of genes involved in cell cycle regulation and apoptosis, leading to changes in cell proliferation and survival .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can bind to the active sites of enzymes, thereby inhibiting their catalytic activity. For example, its interaction with DNA topoisomerases can prevent the relaxation of supercoiled DNA, which is essential for DNA replication and transcription. Furthermore, the compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to a decrease in its biological activity. Long-term exposure to the compound has been associated with alterations in cellular metabolism and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can modulate enzyme activity and gene expression without causing significant toxicity. At higher doses, it can induce toxic effects, including oxidative stress and apoptosis. Threshold effects have been observed, where a certain dosage level is required to elicit a biological response. Toxicity studies have indicated that high doses of this compound can lead to adverse effects on liver and kidney function .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interactions with enzymes and cofactors. It can be metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites. These metabolites can further interact with other biomolecules, influencing metabolic flux and altering the levels of key metabolites. The compound’s impact on metabolic pathways can have downstream effects on cellular energy production and biosynthesis .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be taken up by cells through active transport mechanisms and distributed to various cellular compartments. Its localization within cells can influence its biological activity, as it may accumulate in specific organelles such as the nucleus or mitochondria. The interaction with transporters and binding proteins can also affect the compound’s bioavailability and efficacy .

Subcellular Localization

The subcellular localization of this compound is a key determinant of its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications. For example, it may be localized to the nucleus, where it can interact with DNA and transcription factors, or to the mitochondria, where it can influence cellular respiration and energy production. The subcellular localization of this compound can also affect its interactions with other biomolecules and its overall biological effects .